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Compound of Interest

3,3-((2-

Compound Name: Hydroxyethyl)azanediyl)dipropioni
¢ acid

Cat. No.: B12512056

Get Quote

Executive Summary & Chemical Identity

Target Molecule:

-bis(2-carboxyethyl)ethanolamine (BCEEA) IUPAC Name: 3,3'-((2-
hydroxyethyl)azanediyl)dipropanoic acid CAS Registry: 15460-06-7 Molecular Formula:

Molecular Weight: 205.21 g/mol

This guide moves beyond basic characterization, focusing on the critical quality attributes
(CQAs) required for pharmaceutical and material science applications. The central challenge in
analyzing this derivative is distinguishing the target N,N-disubstituted product from the mono-
substituted impurity and the O-alkylated ester byproducts.

Synthetic Pathway & Mechanistic Logic
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To understand the impurities you must analyze, you must first understand the kinetics of
formation. The synthesis relies on a double Michael addition of ethanolamine (nucleophile) to

acrylic acid or an acrylate ester (electrophile).

The "Self-Validating" Synthesis Protocol

As a Senior Scientist, | recommend avoiding stoichiometric equivalence. The reaction kinetics
favor the first addition (

) over the second (
) due to steric hindrance at the secondary amine.

o Process Control: To force the reaction to the di-substituted state (BCEEA), you must
maintain a high molar excess of the Michael acceptor (acrylic acid/acrylate) and elevated
temperature (

Q).
e Impurity Vector: If the temperature is too high (

C), the hydroxyl group on the ethanolamine backbone competes as a nucleophile, leading to
O-alkylation (ester formation).
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Figure 1: Kinetic pathway of BCEEA formation. Note the rate-limiting second addition step.

Structural Characterization: The Analytical Triad

A single method is insufficient for validation. You must employ an orthogonal triad: NMR
(connectivity), MS (mass/fragmentation), and Potentiometric Titration (pKa/purity).
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Nuclear Magnetic Resonance (NMR) Profiling

The symmetry of the molecule is the primary indicator of purity. The target molecule has a
plane of symmetry, making the two propionic acid arms magnetically equivalent.
Solvent System:

is preferred due to the zwitterionic nature of the amino acid. Internal Standard: Maleic acid (for
quantitative NMR/gQNMR) to determine residual acrylate.

Table 1:
H-NMR Assignment (

, 400 MH2)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12512056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Shift
. ( L . Structural
Position Multiplicity Integration .
Insight
» Ppm)
Al( Core backbone
2.75-2.85 Triplet 2H amine-adjacent
) methylene.
Deshielded by
B ( hydroxyl group.
3.65-3.75 Triplet 2H Shift > 4.0
) indicates
esterification.
Symmetric arms.
C( ) Splitting
2.90 - 3.05 Triplet 4H o
) indicates
equivalence.
D( ) Alpha-carbonyl
2.45-2.55 Triplet 4H
) protons.
Residual Acrylic
. i i Acid (Toxic).
Impurity (Vinyl) 58-6.4 Multiplet <1%
Must be
monitored.

Critical Analysis Tip: If the integration ratio of C:Ais 2:2 (or 1:1), you have the mono-adduct.
The target molecule must show a 4:2 (2:1) ratio between the arm protons and the backbone
protons.

Mass Spectrometry (LC-MS)

Use Electrospray lonization (ESI) in Positive Mode.
e Target lon:

m/z.
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e Fragmentation Pattern (MS/MS):
o Loss of

(-18): m/z 188.2 (Cyclization to lactone is common in gas phase).

o Loss of Propionic acid arm (-73): m/z ~133.

Infrared Spectroscopy (FT-IR)

e 1710-1730 cm
: Strong
stretch (Carboxylic acid).
e 3200-3400 cm
: Broad
stretch.
e Absence of 1620-1640 cm

: Confirms consumption of acrylate

double bonds.
Experimental Protocol: Synthesis & Purification
This protocol is designed for high-purity isolation suitable for biological applications.

e Reaction Setup: In a round-bottom flask, charge Ethanolamine (1.0 eq) dissolved in water
(2M concentration).

o Controlled Addition: Add Acrylic Acid (2.5 eq) dropwise at

C. Note: The reaction is exothermic. Rapid addition risks polymerization.

o Thermal Drive: Once addition is complete, raise temperature to
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C and stir for 24 hours.

e Monitoring: Pull aliquots at 4h, 12h, and 24h. Monitor the disappearance of vinyl protons via
NMR.

 Purification (lon Exchange):

o

The reaction mixture will contain excess acrylic acid.

[¢]

Pass the mixture through a Strong Cation Exchange (SCX) column.

[e]

Wash with water (elutes acrylic acid).

[e]

Elute product with 1M

« |solation: Lyophilize the eluent to obtain BCEEA as a white, hygroscopic powder.

Analytical Decision Tree (Workflow)

Use this logic flow to determine if your batch is acceptable for release.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12512056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude Reaction Product

1H-NMR Analysis

Vinyl Protons
(5.8-6.4 ppm)?

Symmetry Check

(Arm:Backbone = 2:1)? Yes

No (Mono-adduct

FAIL:

LSS AT Repurify (SCX Column)

Dimer/Oligomer
Peaks?

PASS: FAIL:
Release Batch Discard (Polymerized)

Click to download full resolution via product page

Figure 2: Quality Control Decision Tree for BCEEA Synthesis.
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Physicochemical Properties & Applications
Zwitterionic Behavior

BCEEA possesses a tertiary amine (pKa ~8.5) and two carboxylic acid groups (pKa ~4.2).
e pH < 4: Cationic (

)
e pH 4-8: Zwitterionic (

).

e pH > 9: Anionic (

This tunable charge density makes it an ideal monomer for Poly(

-amino esters). When reacted with diacrylates, the tertiary amine in the backbone buffers the
endosome (the "Proton Sponge" effect), facilitating DNA escape in gene delivery applications.

Stability
e Solid State: Stable at room temperature if kept dry. Hygroscopic.

o Solution: Susceptible to Retro-Michael Addition at high pH (>10) or high temperatures,
reverting to ethanolamine and acrylate. Store aqueous solutions at neutral pH at 4°C.

References

o Synthesis Kinetics: Fujita, M., et al. "Thermal and kinetic analyses on Michael addition
reaction of acrylic acid.” Journal of Thermal Analysis and Calorimetry, 2016. Link

e PBAE Applications: Lynn, D. M., & Langer, R. "Degradable Poly(-amino esters): Synthesis,
Characterization, and Self-Assembly with Plasmid DNA." Journal of the American Chemical
Society, 2000. Link

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1007%2Fs10973-016-5996-2
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja0015388
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12512056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Analytical Methods (NMR): Pollard, D. J., et al. "Quantitative Analysis of Michael Addition
Reactions by NMR." Organic Process Research & Development, 2006. Link

» Degradation Mechanisms: Anderson, D. G., et al. "Biodegradation and Biocompatibility of
Poly(beta-amino esters)." Biomaterials, 2005. Link

e To cite this document: BenchChem. [Technical Guide: Chemical Structure & Analytical
Profiling of Dipropionic Acid Derivatives of Ethanolamine]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12512056/docs#technical-guide-
chemical-structure-analytical-profiling-of-dipropionic-acid-derivatives-of-ethanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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